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Compound of Interest

Compound Name: Methyl 4-amino-3-formylbenzoate

Cat. No.: B1421368 Get Quote

An In-depth Technical Guide to the Safe Handling and Application of Methyl 4-amino-3-
formylbenzoate

Introduction: A Versatile Intermediate in Modern
Synthesis
Methyl 4-amino-3-formylbenzoate (CAS No: 841296-15-9) is an organic compound with the

molecular formula C₉H₉NO₃.[1] This molecule is of significant interest to the scientific

community, particularly those in pharmaceutical and agrochemical research. Its structure,

featuring a benzoate core functionalized with both an amino and a formyl (aldehyde) group,

makes it a valuable and versatile intermediate in the synthesis of more complex bioactive

molecules and primary or secondary amides.[1] Research has suggested that derivatives of

this compound may possess anti-inflammatory and antimicrobial properties, highlighting its

potential in the development of novel therapeutic agents.[1]

Given its role as a reactive building block, a thorough understanding of its safety profile and

handling requirements is paramount for any researcher or drug development professional. This

guide provides a comprehensive overview of the material's safety data, handling protocols, and

emergency procedures, synthesized from available information on the compound and its

structural analogs. The protocols herein are designed to establish a self-validating system of

safety, ensuring the well-being of laboratory personnel and the integrity of the research.
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Section 1: Hazard Identification and Toxicological
Profile
While a comprehensive toxicological dataset for Methyl 4-amino-3-formylbenzoate is not

readily available, an analysis of structurally similar compounds allows for a presumptive hazard

assessment. This approach is crucial for establishing a robust safety protocol in the absence of

specific data. Researchers should treat this compound with the caution afforded to chemicals

with potential irritant and harmful properties.

Primary Potential Hazards (Inferred from Structural Analogs):

Skin Irritation: Similar aromatic amino and formyl compounds are known to cause skin

irritation.[2][3][4] Prolonged or repeated contact should be avoided.

Serious Eye Irritation: Contact with eyes is likely to cause serious irritation and potential

damage.[2][3][4][5]

Respiratory Irritation: Inhalation of dust or powder may cause respiratory tract irritation.[2][3]

Harmful if Swallowed/Inhaled/Absorbed: Analogous compounds are classified as harmful if

swallowed, inhaled, or in contact with skin.[2][4]

It is imperative to handle this compound under the assumption that these hazards are present

until specific toxicological data becomes available.

Section 2: Laboratory Handling and Engineering
Controls
The causality behind safe handling protocols is to create multiple barriers between the

researcher and the chemical. This involves a combination of environmental controls and

personal diligence.

Engineering Controls: The First Line of Defense

Chemical Fume Hood: All weighing and manipulation of solid Methyl 4-amino-3-
formylbenzoate should be performed in a well-ventilated area, preferably a certified
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chemical fume hood.[2][6] This is critical to prevent the inhalation of any fine dust particles.

Ventilation: The laboratory should have adequate general ventilation to ensure any fugitive

emissions are diluted and removed.[6][7]

Proximity to Safety Equipment: Eyewash stations and safety showers must be readily

accessible and in close proximity to the workstation.[6][7]

Personal Protective Equipment (PPE): The Essential Barrier

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[5][7]

Hand Protection: Use impervious gloves (e.g., nitrile) and change them immediately if

contamination occurs.[8]

Skin and Body Protection: A standard laboratory coat should be worn at all times. For larger

quantities, consider additional protective clothing.[6]

Respiratory Protection: If there is a risk of generating dust and engineering controls are

insufficient, a NIOSH/MSHA or European Standard EN 149 approved respirator should be

used.[2][5][7]

Safe Handling Practices:

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[2]

Minimize dust generation during handling.[2][8]

Keep the compound away from heat and sources of ignition.[2][6]

Wash hands thoroughly after handling the substance, even if gloves were worn.[5][8]

Section 3: Storage and Stability
Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous

situations.
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Parameter Recommendation Rationale

Storage Condition
Store in a cool, dry, and well-

ventilated place.[2][5][6]

Prevents degradation and

reduces the vapor pressure of

any potential volatile

impurities.

Container
Keep in a tightly sealed,

original container.[2][5][6][8]

Prevents contamination and

exposure to air or moisture.

Inert Atmosphere

For long-term stability, storage

under an inert atmosphere

(e.g., nitrogen or argon) is

recommended.[2][6]

The compound may be

sensitive to air and/or

moisture, which could lead to

degradation over time.[2]

Incompatible Materials

Store away from strong

oxidizing agents, acids, and

bases.[6]

These substances can react

exothermically or catalytically

degrade the compound.

Section 4: Emergency and First-Aid Procedures
Rapid and informed response during an emergency can significantly mitigate harm.

First-Aid Measures:

After Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen.

If not breathing, give artificial respiration and seek immediate medical attention.[5][8]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water

while removing all contaminated clothing. If skin irritation persists, seek medical advice.[5][6]

[8]

After Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15

minutes, also under the eyelids. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[5][8]

After Swallowing: Clean the mouth with water and make the victim drink water (two glasses

at most). Do not induce vomiting. Call a physician or poison control center immediately.[5][8]
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Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical powder,

or appropriate foam.[5][6]

Hazardous Combustion Products: Combustion may produce toxic fumes of carbon oxides

(CO, CO₂) and nitrogen oxides (NOx).[5][6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5][6]

Accidental Release Measures:

Personal Precautions: Ensure adequate ventilation and wear the appropriate PPE as

described in Section 2. Evacuate personnel from the affected area.[4][8]

Containment: Sweep up the spilled solid material, taking care to avoid generating dust.[4][5]

Clean-up: Place the collected material into a suitable, labeled container for disposal. Clean

the spill area thoroughly.[5][8]

Environmental Precautions: Do not let the product enter drains or waterways.[8]

Section 5: Properties and Disposal
Physical and Chemical Properties

Property Value Source(s)

Molecular Formula C₉H₉NO₃ [1]

Molecular Weight 179.18 g/mol [1][9]

Appearance

Data not available (likely a

solid powder based on

analogs)

N/A

CAS Number 841296-15-9 [1]

Experimental Workflow: Safe Handling Protocol
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The following diagram outlines the logical flow for safely handling Methyl 4-amino-3-
formylbenzoate from receipt to disposal.

Workflow for Safe Handling of Methyl 4-amino-3-formylbenzoate

1. Receipt & Inspection
- Check container integrity

- Verify label

2. Storage
- Cool, dry, ventilated area
- Tightly sealed container

- Log in inventory

Store Properly

3. Pre-Use Checks
- Review SDS/Guide

- Assemble required PPE
- Verify fume hood function

Prepare for Use

4. Weighing & Aliquoting
- Perform in fume hood

- Minimize dust generation
- Use dedicated tools

Proceed with Caution

5. Reaction Setup
- Add to vessel in hood
- Ensure compatibility

- Use appropriate glassware

Transfer to Reaction

6. Post-Use Cleanup
- Decontaminate glassware

- Clean work area
- Remove PPE correctly

After Experiment

7. Waste Disposal
- Segregate waste streams

- Label hazardous waste container
- Follow institutional protocols

Dispose of Waste
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Click to download full resolution via product page

Caption: Safe handling workflow from receipt to disposal.

Waste Disposal
All waste material must be disposed of in accordance with local, state, and federal regulations.

[2][8] Chemical waste should be collected in labeled, sealed containers. Do not mix with other

waste streams unless compatibility is confirmed.[8] Handle uncleaned empty containers as you

would the product itself.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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